Cas no 1805124-81-5 (Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate
• CAS No: 1805124-81-5
• MF: C₁₂H₉ClF₃NO₂
• MW: 291.653572797775
• CID: 4947224
• Update Time: 2025-06-09

Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate

• Inchi： 1S/C12H9ClF3NO2/c1-2-19-11(18)7-3-4-10(12(14,15)16)8(5-13)9(7)6-17/h3-4H,2,5H2,1H3
• InChI Key： KJKUXSMPDBAURY-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C(=O)OCC)C=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate

Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate (CAS No. 1805124-81-5): A Comprehensive Overview

Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate (CAS No. 1805124-81-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, exhibits a unique set of properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a cyano group, a chloromethyl group, and a trifluoromethyl group, contributes to its versatility and reactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate molecule is part of a broader class of benzoate derivatives that have been extensively studied for their potential applications in medicine and agriculture. The benzoate core is known for its stability and compatibility with various functional groups, which allows for the design of molecules with tailored biological activities. In particular, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate. These improvements have not only reduced costs but also opened up new possibilities for exploring its applications in medicinal chemistry. For instance, the compound has been investigated as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors, which are critical targets in the treatment of chronic inflammatory diseases and cancer.

The cyano group in Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate plays a crucial role in modulating the electronic properties of the molecule. This functional group can participate in hydrogen bonding interactions, which are essential for binding to biological targets such as enzymes and receptors. Researchers have leveraged this property to design molecules with enhanced binding affinity and selectivity. Additionally, the chloromethyl group provides a reactive site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones.

In the realm of drug discovery, Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate has been employed in the development of novel antimicrobial agents. The combination of its structural features makes it an effective scaffold for targeting bacterial enzymes and inhibiting their growth. Preliminary studies have shown promising results in vitro, suggesting its potential as a lead compound for further optimization into clinically relevant antibiotics.

The trifluoromethyl group is particularly noteworthy for its impact on the pharmacokinetic properties of drugs. It increases the metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes, thereby prolonging the half-life of therapeutic agents. This characteristic is especially valuable in long-term treatments where sustained drug levels are necessary to achieve optimal therapeutic effects.

Furthermore, Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate has found applications in materials science, particularly in the development of advanced polymers and coatings. Its unique chemical properties contribute to enhanced durability and resistance to environmental factors such as UV radiation and chemical degradation. These attributes make it a promising candidate for industrial applications where high-performance materials are required.

The synthesis of Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies, including flow chemistry and catalytic processes, have improved the efficiency of these reactions while minimizing waste generation. Such green chemistry approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

As research continues to uncover new applications for Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate, its significance in both academic and industrial settings is likely to increase. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible benefits for society. The compound's multifaceted nature makes it a cornerstone in the pursuit of innovative solutions across multiple disciplines.

In conclusion, Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate (CAS No. 1805124-81-5) represents a fascinating example of how structural complexity can lead to diverse applications. Its role as an intermediate in drug synthesis, its potential as an antimicrobial agent, and its utility in materials science underscore its importance in contemporary research. As scientists continue to explore its capabilities, we can expect further breakthroughs that will expand its utility and impact on various fields.